(2R,5S)-4-(tert-butoxycarbonyl)-5-methylmorpholine-2-carboxylic acid

Specification

• CAS No.: 1439319-94-4
• Molecular Formula: C11H19NO5
• Molecular Weight: 245.275
• IUPAC Name: (2R,5S)-5-methyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
• Standard InChI: InChI=1S/C11H19NO5/c1-7-6-16-8(9(13)14)5-12(7)10(15)17-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m0/s1
• Standard InChI Key: MTVXSGMUDRWQHZ-JGVFFNPUSA-N
• SMILES: CC1COC(CN1C(=O)OC(C)(C)C)C(=O)O

Introduction

(2R,5S)-4-(tert-butoxycarbonyl)-5-methylmorpholine-2-carboxylic acid is a complex organic compound used primarily in chemical synthesis and research. It is characterized by its specific stereochemistry, indicated by the (2R,5S) notation, which refers to the configuration of its chiral centers. This compound is a derivative of morpholine, a heterocyclic amine, and includes a tert-butoxycarbonyl (Boc) protecting group, which is commonly used in organic synthesis to protect amino groups.

Synthesis and Applications

(2R,5S)-4-(tert-butoxycarbonyl)-5-methylmorpholine-2-carboxylic acid is typically used as a building block in organic synthesis. The tert-butoxycarbonyl group serves as a protecting group for the amino functionality of the morpholine ring, allowing for selective reactions without interference from the amine. This compound can be involved in various synthetic pathways, including peptide synthesis and the preparation of pharmaceutical intermediates.

4.1. Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed, call a poison center or doctor if you feel unwell), P302+P352 (if on skin, wash with plenty of water), P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes).

4.2. Storage Conditions

This compound should be stored in a sealed container at a temperature between 2°C and 8°C, away from moisture.

Data Table

Property	Value
CAS Number	1439319-94-4
Molecular Formula	C11H19NO5
Molecular Weight	245.27 g/mol
Density	1.2 ± 0.1 g/cm³
Boiling Point	373.7 ± 42.0 °C at 760 mmHg
Flash Point	179.8 ± 27.9 °C
Index of Refraction	1.482
Purity	≥ 98%